Piperazine, 1-(1-oxooctadecyl)-

• CAS RN: 33352-85-1
• Molecular Formula: C22H44N2O
• Molecular Weight: 352.6 g/mol
• IUPAC Name: 1-piperazin-1-yloctadecan-1-one
• InChI: InChI=1S/C22H44N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(25)24-20-18-23-19-21-24/h23H,2-21H2,1H3
• InChI Key: QFACAWGJHGQAKH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)N1CCNCC1

Description

Piperazine, 1-(1-oxooctadecyl)- is a useful research compound. Its molecular formula is C22H44N2O and its molecular weight is 352.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality Piperazine, 1-(1-oxooctadecyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Piperazine, 1-(1-oxooctadecyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

20 g of anhydrous piperazine was dissolved in 1,000 ml of tetrahydrofuran and then 33.6 g of stearoyl chloride was added dropwise thereto under stirring and under cooling with ice. The mixture was stirred under cooling with ice for 1 h and tetrahydrofuran was distilled off under reduced pressure. A saturated aqueous solution of sodium hydrogencarbonate was added to the residue. After extraction with 200 ml of chloroform three times, the extract was washed with a saturated aqueous solution of common salt and the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (eluent: chloroform/methanol=9/1) to obtain 5.1 g of the intended product.